Cas no 1006597-09-6 (1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 1006597-09-6
• MF: C₁₁H₇ClN₄O
• MW: 246.652480363846
• CID: 2867067
• Update Time: 2025-05-24

1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
• 1-(2-chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-chlorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2-chlorophenyl)-1,5-dihydro-
• 1-(2-chloro-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• SBB081961
• 1-(2-Chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidine-4-ol
• 1-(2-chlorophenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(
• 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C11H7ClN4O/c12-8-3-1-2-4-9(8)16-10-7(5-15-16)11(17)14-6-13-10/h1-6H,(H,13,14,17)
• InChI Key： OSQCFUBRJDCYLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C2=C(C(NC=N2)=O)C=N1

Computed Properties

• Exact Mass: 246.030839g/mol
• Monoisotopic Mass: 246.030839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.65g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 59.3

Additional information on 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo3,4-dpyrimidin-4-one

1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 1006597-09-6, known as 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidinones, which are heterocyclic compounds with a unique fused ring system. The presence of the 2-chlorophenyl group introduces interesting electronic and steric properties, making this compound a valuable subject for both fundamental and applied research.

Recent studies have highlighted the potential of 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one in drug discovery. Its structure allows for various functional groups to be introduced at specific positions on the ring system, enabling the modulation of its physicochemical properties. For instance, researchers have explored the substitution patterns on the pyrazolo[3,4-d]pyrimidine core to optimize its solubility and bioavailability. These modifications have shown promise in enhancing the compound's ability to cross biological membranes, a critical factor in drug delivery.

The synthesis of 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach is the condensation of amines with carbonyl compounds under specific reaction conditions. The introduction of the 2-chlorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of pharmacological activity, 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been investigated for its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, preclinical models have shown that this compound exhibits anti-proliferative effects against certain cancer cell lines, suggesting its potential as an anticancer agent.

The structural versatility of 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one also makes it a valuable tool in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, derivatives of this compound have been incorporated into organic semiconductors to enhance their charge transport capabilities.

Looking ahead, the continued exploration of 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is expected to yield further insights into its applications across diverse fields. Collaborative efforts between chemists and biologists are likely to uncover new therapeutic targets and mechanisms of action for this compound. Additionally, advancements in computational chemistry are enabling researchers to predict and design novel derivatives with improved properties.

In conclusion, 1-(2-Chlorophenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one stands as a testament to the ingenuity and creativity within the chemical sciences. Its unique structure and versatile properties continue to inspire research aimed at unlocking its full potential across multiple disciplines.